Cas no 2168692-18-8 (5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2168692-18-8
• MF: C₆H₂F₅NO₂S
• MW: 247.142597675323
• CID: 6605760
• PubChem ID: 165835136
• Update Time: 2025-05-24

5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid
• 2168692-18-8
• EN300-1458247

• Inchi： 1S/C6H2F5NO2S/c7-5(8,6(9,10)11)3-2(4(13)14)12-1-15-3/h1H,(H,13,14)
• InChI Key： UZYRZMZSXSPFAZ-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)O)=C1C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 246.97264029g/mol
• Monoisotopic Mass: 246.97264029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid

5-(Pentafluoroethyl)-1,3-thiazole-4-carboxylic Acid: A Comprehensive Overview

5-(Pentafluoroethyl)-1,3-thiazole-4-carboxylic acid, with the CAS number 2168692-18-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound features a thiazole ring system substituted with a pentafluoroethyl group at the 5-position and a carboxylic acid group at the 4-position. These substituents contribute to its unique chemical properties and biological functions.

The thiazole ring system is a heterocyclic structure consisting of sulfur and nitrogen atoms, which is known for its stability and reactivity in various chemical reactions. The substitution pattern of this compound plays a crucial role in determining its physical and chemical properties. The pentafluoroethyl group introduces significant electron-withdrawing effects, which can influence the electronic characteristics of the molecule. This substitution pattern is particularly important for modulating the compound's activity in biological systems.

Recent studies have highlighted the potential of 5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid as a promising candidate in drug discovery. Researchers have explored its role as a ligand in metalloenzyme inhibition, where its ability to coordinate with metal ions has shown potential in inhibiting enzymes such as metalloproteinases. Additionally, this compound has been investigated for its anti-inflammatory and antioxidant properties, making it a valuable tool in the development of therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the thiazole ring system. This is followed by substitution reactions to introduce the pentafluoroethyl group and subsequent functionalization to install the carboxylic acid moiety. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules, reducing production costs and improving scalability.

In terms of pharmacokinetics, studies have demonstrated that this compound exhibits favorable absorption and bioavailability profiles. Its ability to penetrate cellular membranes efficiently makes it an attractive candidate for drug delivery systems. Furthermore, preclinical studies have shown that it demonstrates low toxicity profiles, which is essential for its potential use in clinical applications.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of 5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid. Molecular docking studies have revealed its binding affinity towards various protein targets, highlighting its potential as a lead compound for drug design. These computational approaches have also facilitated the optimization of its structure to enhance its pharmacodynamic properties.

In conclusion, 5-(pentafluoroethyl)-1,3-thiazole-4-carboxylic acid represents a compelling example of how structural modifications can be leveraged to develop novel therapeutic agents. With ongoing research focusing on its biological activities and pharmacological properties, this compound holds great promise for advancing medical treatments in various disease areas.